Cas no 36233-82-6 (2-ethyloxan-4-one)

2-ethyloxan-4-one structure
2-ethyloxan-4-one structure
Product Name:2-ethyloxan-4-one
CAS No:36233-82-6
MF:C7H12O2
MW:128.168982505798
MDL:MFCD18917265
CID:1475728
PubChem ID:22413751
Update Time:2025-04-21

2-ethyloxan-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-Ethyltetrahydro-4H-pyran-4-one
    • AC1Q7FVR
    • 2-Ethyl-1.3-thiazan
    • 2-ethyl-tetrahydro-pyran-4-one
    • AC1L5RLW
    • AR-1E1374
    • 2-ethyltetrahydro-2H-1,3-thiazine
    • 2-ethyl-[1,3]thiazinane
    • 2-Aethyl-tetrahydro-1.3-thiazin
    • NSC80303
    • 4-Oxo-2-aethyl-tetrahydropyran
    • CTK4E3906
    • 2-Aethyl-tetrahydro-pyran-4-on
    • 2-ethyltetrahydropyran-4-one
    • 2-ETHYLOXAN-4-ONE
    • DB-203380
    • 36233-82-6
    • Z1192338795
    • 2-Ethyldihydro-2H-pyran-4(3H)-one
    • CS-0061467
    • MFCD18917265
    • A1-29623
    • AKOS013421434
    • EN300-76950
    • SCHEMBL8554621
    • 2-ethyloxan-4-one
    • MDL： MFCD18917265
    • Inchi： 1S/C7H12O2/c1-2-7-5-6(8)3-4-9-7/h7H,2-5H2,1H3
    • InChI Key： XAFWJZRYRSYZKK-UHFFFAOYSA-N
    • SMILES： O1CCC(CC1CC)=O

Computed Properties

  • Exact Mass: 128.08376
  • Monoisotopic Mass: 128.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.974±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 81 ºC (12 Torr)
  • Flash Point: 73.5±13.9 ºC,
  • Refractive Index: 1.4499 (589.3 nm 20 ºC)
  • Solubility: Slightly soluble (26 g/l) (25 º C),
  • PSA: 26.3

2-ethyloxan-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A119002335-250mg
2-Ethyltetrahydro-4h-pyran-4-one
 36233-82-6 95%
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 $369.46 2023-09-02
Alichem
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 36233-82-6 95%
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TRC
E939325-5mg
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TRC
E939325-10mg
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 $ 95.00 2022-06-05
TRC
E939325-50mg
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abcr
AB456452-250 mg
2-Ethyltetrahydro-4H-pyran-4-one, 95%; .
 36233-82-6 95%
250MG
 €651.20 2023-07-18
abcr
AB456452-100 mg
2-Ethyltetrahydro-4H-pyran-4-one, 95%; .
 36233-82-6 95%
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 €421.40 2023-07-18
Enamine
EN300-76950-0.05g
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 36233-82-6 95.0%
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 $63.0 2025-02-22
Enamine
EN300-76950-0.1g
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Enamine
EN300-76950-0.25g
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2-ethyloxan-4-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:36233-82-6)2-ethyloxan-4-one
Order Number:A1085931
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:25
Price ($):296.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:36233-82-6)2-ethyloxan-4-one
A1085931
Purity:99%
Quantity:1g
Price ($):296.0
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